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Compound of Interest

Compound Name: ABTS diammonium salt

Cat. No.: B7809020 Get Quote

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) or ABTS assay is a widely utilized

method for determining the total antioxidant capacity of various samples, including

pharmaceuticals, natural products, and biological fluids.[1] The principle of the assay is

centered on the generation of the ABTS radical cation (ABTS•+), a stable, blue-green

chromophore, through the oxidation of ABTS with potassium persulfate.[1][2] When an

antioxidant is introduced, it reduces the ABTS•+, leading to a decolorization of the solution.[3]

The extent of this color reduction is proportional to the antioxidant concentration and is typically

measured spectrophotometrically at 734 nm.[3][4]

This document provides a comprehensive protocol for the preparation of the ABTS working

solution using potassium persulfate, intended for researchers, scientists, and professionals in

drug development.

Data Presentation: Reagent and Solution Summary
The quantitative data for the preparation of the ABTS working solution are summarized in the

table below for clarity and easy reference.
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Reagent/Solution
Stock
Concentration

Final
Concentration in
Radical Solution

Key Preparation
Notes

ABTS Diammonium

Salt
7 mM 3.5 mM

Dissolve 38.4 mg in

10 mL of deionized

water or a suitable

buffer.[5]

Potassium Persulfate

(K₂S₂O₈)
2.45 mM 1.225 mM

Dissolve 6.6 mg in 10

mL of deionized water.

[5]

ABTS•+ Radical

Cation Stock Solution
N/A N/A

Mix equal volumes of

ABTS and potassium

persulfate stock

solutions. Incubate in

the dark for 12-16

hours at room

temperature.[4][6][7]

ABTS Working

Solution
N/A N/A

Dilute the ABTS•+

Radical Cation Stock

Solution with a

suitable solvent (e.g.,

ethanol or PBS) to

achieve an

absorbance of 0.700 ±

0.05 at 734 nm.[6][8]

Experimental Protocols
This section provides a detailed, step-by-step methodology for the preparation of the ABTS

working solution.

I. Materials and Reagents
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt (CAS

#30931-67-0)
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Potassium persulfate (K₂S₂O₈), also known as potassium peroxodisulfate

Deionized water or Phosphate-Buffered Saline (PBS)

Ethanol (optional, for diluting samples and the working solution)

Volumetric flasks and pipettes

Amber glass bottles or flasks wrapped in aluminum foil

Spectrophotometer or microplate reader capable of measuring absorbance at 734 nm

II. Preparation of Stock Solutions
A. 7 mM ABTS Stock Solution

Accurately weigh 38.4 mg of ABTS diammonium salt.

Dissolve the powder in a 10 mL volumetric flask with deionized water or a suitable buffer

(e.g., PBS). Ensure it is completely dissolved.

Store this solution in an amber bottle or a foil-wrapped container at 4°C.

B. 2.45 mM Potassium Persulfate Stock Solution

Accurately weigh 6.6 mg of potassium persulfate.[5]

Dissolve the powder in a 10 mL volumetric flask with deionized water.

This solution can be stored at 4°C.

III. Generation of the ABTS•+ Radical Cation Stock
Solution
This step involves the chemical reaction that generates the colored radical required for the

assay.

In a glass container, mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM

potassium persulfate stock solution.[4][7] For example, mix 10 mL of the ABTS solution with
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10 mL of the potassium persulfate solution.

Allow the mixture to stand in the dark at room temperature for 12 to 16 hours before use.[1]

[6] This crucial incubation period allows for the complete formation of the ABTS•+ radical.[9]

[10]

The solution will develop a deep blue-green color, indicating the successful generation of the

radical cation. This resulting solution is the ABTS•+ stock solution and is stable for up to two

days when stored in the dark at 4°C.[8]

IV. Preparation of the ABTS Working Solution
The ABTS•+ stock solution is too concentrated for direct use in the assay and must be diluted.

Before performing the assay, the ABTS•+ stock solution must be diluted with a suitable

solvent, such as ethanol or PBS, to an absorbance of 0.700 ± 0.05 at 734 nm.[6][8]

To achieve the target absorbance, start by making a trial dilution (e.g., add 1 mL of the

ABTS•+ stock to 50 mL of ethanol).

Measure the absorbance of this diluted solution at 734 nm.

Adjust the volume of the diluent as necessary to bring the absorbance within the target range

of 0.700 ± 0.05.

Once the correct dilution factor is established, prepare the required volume of the ABTS

working solution for your experiment. This solution should be used immediately for the best

results.[11]

Visualizations
The following diagrams illustrate the logical workflow for the preparation of the ABTS working

solution and the underlying chemical principle of the assay.
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Step 1: Prepare Stock Solutions

Step 2: Generate ABTS Radical (ABTS•+)

Step 3: Prepare Final Working Solution

Step 4: Assay Ready

Prepare 7 mM ABTS
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Stock Solution
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(12-16 hours, Room Temp)

Dilute ABTS•+ Stock
with Solvent (e.g., Ethanol)

Adjust Dilution to Absorbance
of 0.700 ± 0.05 at 734 nm

ABTS Working
Solution Ready
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Caption: Workflow for ABTS working solution preparation.
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Caption: Chemical principle of the ABTS radical cation decolorization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7809020#how-to-prepare-abts-working-solution-with-
potassium-persulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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